Cas no 2648940-90-1 (6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one)

• Product Name: 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one
• CAS No: 2648940-90-1
• MF: C₇H₈F₅NO
• MW: 217.136539459229
• MDL: MFCD34168019
• CID: 5643799
• PubChem ID: 85092786
• Update Time: 2025-06-20

6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one
• 2-Piperidinone, 6-(1,1,2,2,2-pentafluoroethyl)-

• MDL： MFCD34168019
• Inchi： 1S/C7H8F5NO/c8-6(9,7(10,11)12)4-2-1-3-5(14)13-4/h4H,1-3H2,(H,13,14)
• InChI Key： PBYATCXDVFLTMN-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)C(F)(F)F)CCCC1=O

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 239.8±35.0 °C(Predicted)
• pka: 14.23±0.40(Predicted)

Additional information on 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one

Introduction to 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one (CAS No. 2648940-90-1)

6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one (CAS No. 2648940-90-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of piperidinones and features a pentafluoroethyl group attached to the piperidine ring, which imparts distinctive chemical and biological characteristics.

The pentafluoroethyl group in 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one is particularly noteworthy for its ability to modulate the compound's lipophilicity and electronic properties. Fluorine atoms are known for their high electronegativity and small atomic radius, which can significantly influence the molecule's interactions with biological targets. This makes 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one a valuable candidate for various applications in drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their potential to enhance drug efficacy and pharmacokinetic properties. The pentafluoroethyl group in 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one has been shown to improve the compound's metabolic stability and reduce its susceptibility to enzymatic degradation. These properties are crucial for developing drugs with improved bioavailability and longer half-lives.

Research studies have explored the potential of 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one as a scaffold for designing novel therapeutic agents. One notable application is in the development of central nervous system (CNS) drugs. The piperidinone core of this compound can serve as a platform for creating molecules with selective activity at specific receptors or enzymes involved in neurological disorders. For instance, derivatives of 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one have been investigated for their potential as selective serotonin reuptake inhibitors (SSRIs) and monoamine oxidase inhibitors (MAOIs).

Beyond CNS applications, 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one has also shown promise in other therapeutic areas. In oncology research, this compound has been evaluated for its antiproliferative effects on cancer cells. The pentafluoroethyl group may contribute to the compound's ability to disrupt cellular processes involved in tumor growth and metastasis. Additionally, studies have suggested that derivatives of 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one could have potential as anti-inflammatory agents due to their ability to modulate inflammatory pathways.

The synthesis of 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for preparing this compound and its derivatives. For example, catalytic fluorination techniques have been developed to introduce the pentafluoroethyl group into the piperidine ring with high selectivity and yield.

In conclusion, 6-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one (CAS No. 2648940-90-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.